Methyl 2-methylbenzo[d]oxazole-4-carboxylate

• IUPAC Name: methyl 2-methyl-1,3-benzoxazole-4-carboxylate
• InChI: InChI=1S/C10H9NO3/c1-6-11-9-7(10(12)13-2)4-3-5-8(9)14-6/h3-5H,1-2H3
• InChI Key: XDEABWGAOREBSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2O1)C(=O)OC
• Molecular Formula: C10H9NO3
• DSSTOX Substance ID: DTXSID401215422
• Molecular Weight: 191.18 g/mol
• CAS RN: 128156-55-8

Description

“Methyl 2-methylbenzo[d]oxazole-4-carboxylate” is a chemical compound that is part of the oxazole family. Oxazoles are important heterocyclic compounds that are widely used in the synthesis of new chemical entities in medicinal chemistry. They have a wide spectrum of biological activities, which has led researchers around the globe to synthesize various oxazole derivatives and screen them for their various biological activities.

Synthesis Analysis

The synthesis of oxazole derivatives, including “Methyl 2-methylbenzo[d]oxazole-4-carboxylate”, has been a topic of interest in recent years. Oxazoles are often used as intermediates in the synthesis of new chemical entities in medicinal chemistry. The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities.

Molecular Structure Analysis

The molecular formula of “Methyl 2-methylbenzo[d]oxazole-4-carboxylate” is C10H9NO3. It is a derivative of oxazole, which is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Physical And Chemical Properties Analysis

“Methyl 2-methylbenzo[d]oxazole-4-carboxylate” is a solid compound. It has a molecular weight of 191.18. The compound should be stored in a sealed, dry environment at 2-8°C.

Scientific Research Applications

Photochemical Studies

Methyl 4-chloro-5-phenylisoxazole-3-carboxylate (MCPIC), a compound similar in structure to Methyl 2-methylbenzo[d]oxazole-4-carboxylate, has been synthesized and studied for its photochemistry and vibrational spectra. The research focused on the characterization of low energy conformers and their transformations under UV irradiation (Lopes et al., 2011).

Synthesis and Transformations

The synthesis of derivatives of 2-aryl-5-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-oxazole-4-carboxylic acids has been achieved from methyl esters of 2-aryl-5-hydrazino-1,3-oxazole-4-carboxylic acids. This research demonstrates the utility of these compounds for further chemical transformations (Prokopenko et al., 2010).

Antiproliferative Activity

Research on 2-aryl and -heteroaryl benzoxazole derivatives, similar to Methyl 2-methylbenzo[d]oxazole-4-carboxylate, has shown significant antiproliferative activity in cancer cell lines. Compounds like Methyl 2-(thiophen-2-yl)benzo[d]oxazole-6-carboxylate (BK89) were found to be effective in inducing apoptotic cell death (Kuzu et al., 2022).

Aristoxazole Analogues

Research on 2-Methylnaphtho[1,2-d]oxazole-9-carboxylic acid, an analogue of Methyl 2-methylbenzo[d]oxazole-4-carboxylate, explores its formation mechanism and potential relation to DNA adducts formation, offering insights into its chemical behavior (Priestap et al., 2012).

Quantum-Chemical Simulation

A study on 2-methyl-5,7-dinitrobenzo[d]oxazole, structurally related to Methyl 2-methylbenzo[d]oxazole-4-carboxylate, employed quantum-chemical simulations to understand its interaction with tetrahydride borate ion, providing valuable information on its electronic and spatial structure (Blokhin et al., 2019).

Safety and Hazards

“Methyl 2-methylbenzo[d]oxazole-4-carboxylate” is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures should be taken when handling this compound.

Synthesis routes and methods

Procedure details

A solution of methyl 2-amino-3-hydroxybenzoate (167 mg, 1.0 mmol), acetyl chloride (86 mg, 1.1 mmol) and triethylamine (101 mg, 1.1 mmol) in xylene (10 mL) was stirred at 0° C. for 2 h. Pyridine (20 mg, 0.25 mmol) and TsOH (43 mg, 0.25 mmol) were then added and the mixture was heated at reflux overnight. The mixture was then cooled to room temperature, diluted with water and extracted with ethyl acetate. The combined organic extracts were washed with water, brine, then dried over sodium sulfate and the solvent was removed under reduced pressure. The residue was purified by flash chromatography using petroleum ether/ethyl acetate 5:1 (v:v) as eluent to give methyl 2-methylbenzo[d]oxazole-4-carboxylate (151 mg, 79%). LC-MS (ES-API); rt 8.08 min; m/z calculated for C10H9NO3 [M+H]+ 192.1, found 192.1.